t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate

• Molecular Formula: C16H29NO6
• Molecular Weight: 331.40 g/mol
• InChI: InChI=1S/C16H29NO6/c1-6-21-13(18)10-8-12(9-11-14(19)22-7-2)17-15(20)23-16(3,4)5/h12H,6-11H2,1-5H3,(H,17,20)
• InChIKey: GZXIWQQTPZIMPG-UHFFFAOYSA-N

t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate: Identity & Specifications

t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate (CAS 848242-87-5) is a branched C₇ backbone molecule featuring a central amine protected by a tert-butyloxycarbonyl (Boc) group and two terminal ethyl ester moieties [1]. It has the molecular formula C₁₆H₂₉NO₆, a molecular weight of 331.40 g/mol, and its IUPAC name is diethyl 4-((tert-butoxycarbonyl)amino)heptanedioate [1]. The Boc-protected amine can be selectively deprotected under acidic conditions to reveal a primary amine for subsequent conjugation [1], while the ethyl esters can undergo hydrolysis to carboxylic acids, enabling orthogonal functionalization [2].

Orthogonal deprotection: acid-labile Boc and base-hydrolyzable ethyl esters enable sequential functionalization.

Branched C₇ scaffold with central amine suitable for PROTAC linker and dendron precursor design.

Supplier-reported high purity supports reproducible incorporation in multi-step syntheses.

• [1] PubChem. PubChem Compound Summary for CID 77078461, t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. National Center for Biotechnology Information. View Source
• [2] CD BioGlyco. n-Boc PEG reagent, t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, Purity 98% Product Page. View Source

t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate: Substitution Risks

Direct substitution of t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate with in-class analogs introduces distinct functional liabilities that can compromise synthetic outcomes. The unprotected analog diethyl 4-aminoheptanedioate (CAS 759438-10-3) lacks the Boc group entirely, resulting in a free amine that participates in uncontrolled side reactions during multi-step sequences where amine selectivity is required [1]. Conversely, the dimethyl ester variant (CAS 873843-62-0) exhibits different steric and electronic properties during ester hydrolysis and transesterification, altering reaction kinetics . The diacid form (CAS 848242-88-6) carries free carboxylic acids that are incompatible with nucleophilic or basic conditions without prior protection . These differences in protecting group strategy and ester identity are not interchangeable without modifying the entire synthetic route; the quantitative evidence below establishes exactly where the target compound provides measurable differentiation relative to these comparators.

Target: Boc-diethyl ester

Unprotected analog (free amine)

Free amine may react indiscriminately, compromising amine selectivity in multi-step sequences.

Target: Ethyl ester

Dimethyl ester variant

Altered steric and electronic properties may shift ester hydrolysis kinetics and transesterification outcomes.

Target: Protected ester

Diacid form (free COOH)

Free carboxylic acids may be incompatible with nucleophilic or basic conditions without prior protection.

• [1] PubChem. PubChem Compound Summary for CID 11770299, Diethyl 4-aminoheptanedioate. National Center for Biotechnology Information. View Source

t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate: Comparative Evidence

Molecular Weight and LogP Comparison

t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate possesses a molecular weight of 331.40 g/mol and a computed XLogP3-AA value of 2.1, compared to 231.29 g/mol and XLogP3-AA of 0.4 for the unprotected analog diethyl 4-aminoheptanedioate [1][2]. The Boc group contributes an additional 100.11 g/mol in mass and a 1.7-unit increase in calculated lipophilicity. This difference in physicochemical properties directly impacts chromatographic retention and partition behavior in synthetic workup and purification [1][2].

MW & LogP

Cross-study comparable

Target: MW 331.40, XLogP 2.1
vs. unprotected: MW 231.29, XLogP 0.4
ΔMW +100.11, ΔXLogP +1.7

Measurable RP-HPLC retention shift; supports separation of Boc-protected from deprotected intermediate.

Computed properties (PubChem)

Evidence Dimension	Molecular Weight and XLogP3-AA
Target Compound Data	MW = 331.40 g/mol; XLogP3-AA = 2.1
Comparator Or Baseline	Diethyl 4-aminoheptanedioate (unprotected analog, CAS 759438-10-3): MW = 231.29 g/mol; XLogP3-AA = 0.4
Quantified Difference	MW difference = +100.11 g/mol (+43%); XLogP3-AA difference = +1.7 units
Conditions	Computed physicochemical properties per PubChem (XLogP3 3.0 algorithm)

Why This Matters

The increased molecular weight and lipophilicity differentiate handling and purification characteristics, with the higher XLogP3-AA of 2.1 predicting stronger retention on reversed-phase chromatography relative to the more polar unprotected analog (XLogP3-AA 0.4).

• [1] PubChem. PubChem Compound Summary for CID 77078461, t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. National Center for Biotechnology Information. View Source
• [2] PubChem. PubChem Compound Summary for CID 11770299, Diethyl 4-aminoheptanedioate. National Center for Biotechnology Information. View Source

TPSA Differentiation

The target compound exhibits a computed Topological Polar Surface Area (TPSA) of 90.9 Ų, while the unprotected analog diethyl 4-aminoheptanedioate has a lower TPSA of 78.6 Ų [1][2]. The additional 12.3 Ų in polar surface area arises from the carbamate oxygen atoms contributed by the Boc protecting group, which alters hydrogen-bonding capacity and influences solubility and chromatographic behavior [1].

TPSA

Cross-study comparable

Target: 90.9 Ų
vs. unprotected: 78.6 Ų
Δ +12.3 Ų

Affects solid-phase extraction and flash chromatography elution conditions.

Computed (Cactvs)

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 90.9 Ų
Comparator Or Baseline	Diethyl 4-aminoheptanedioate (unprotected analog): TPSA = 78.6 Ų
Quantified Difference	TPSA difference = +12.3 Ų (+15.6%)
Conditions	Computed physicochemical properties per PubChem (Cactvs 3.4.6.11/3.4.8.24 algorithms)

Why This Matters

A TPSA of 90.9 Ų versus 78.6 Ų provides a measurable distinction in chromatographic retention and solid-phase extraction behavior, which informs purification method selection during multi-step syntheses where Boc-protected intermediates require different elution conditions than their deprotected counterparts.

• [1] PubChem. PubChem Compound Summary for CID 77078461, t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. National Center for Biotechnology Information. View Source
• [2] PubChem. PubChem Compound Summary for CID 11770299, Diethyl 4-aminoheptanedioate. National Center for Biotechnology Information. View Source

Rotatable Bonds and Conformational Flexibility

t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate contains 13 rotatable bonds, whereas the unprotected analog diethyl 4-aminoheptanedioate contains 10 rotatable bonds, a difference of +3 rotatable bonds (30% increase) [1][2]. The dimethyl ester analog (CAS 873843-62-0), with methyl rather than ethyl esters, has a molecular weight of 303.35 g/mol and reduced steric bulk, which may alter conformational sampling relative to the ethyl ester target compound .

Rotatable Bonds

Cross-study comparable

13 rotatable bonds (target) vs. 10 (unprotected)

Greater conformational sampling capacity for PROTAC linker flexibility.

Computed structural properties

Evidence Dimension	Rotatable Bond Count
Target Compound Data	Rotatable bonds = 13
Comparator Or Baseline	Diethyl 4-aminoheptanedioate (unprotected): Rotatable bonds = 10; Dimethyl 4-(Boc-amino)heptanedioate: MW = 303.35 g/mol (ethyl esters contribute greater steric bulk)
Quantified Difference	Rotatable bond difference = +3 (+30%); MW difference vs. dimethyl analog = +28.05 g/mol
Conditions	Computed structural properties per PubChem (Cactvs) and ChemicalBook supplier data

Why This Matters

Rotatable bond count is a key determinant of conformational flexibility in linker design, particularly for PROTAC applications where linker flexibility influences ternary complex formation efficiency. The 13 rotatable bonds in the target compound provide greater conformational sampling capacity than the 10 bonds in the unprotected analog, while the ethyl esters confer distinct steric and electronic properties compared to methyl ester variants.

• [1] PubChem. PubChem Compound Summary for CID 77078461, t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate. National Center for Biotechnology Information. View Source
• [2] PubChem. PubChem Compound Summary for CID 11770299, Diethyl 4-aminoheptanedioate. National Center for Biotechnology Information. View Source

Orthogonal Boc-Amine and Ethyl Ester Groups

The target compound possesses three distinct functional handles: a Boc-protected amine (cleavable under acidic conditions) and two ethyl esters (hydrolyzable to carboxylic acids under basic or enzymatic conditions) [1]. In contrast, the unprotected analog diethyl 4-aminoheptanedioate presents a free amine that reacts indiscriminately with electrophiles . The diacid analog (CAS 848242-88-6, MW 275.30) carries free carboxylic acids and a Boc-protected amine, requiring activation (e.g., EDC, HATU) for conjugation and lacking the ester-to-acid hydrolysis option .

Orthogonal Handles

Class-level inference

3 handles: Boc (acid-labile), 2× ethyl ester (base-hydrolyzable)

Sequential orthogonal deprotection unavailable in unprotected or diacid analogs.

Vendor datasheet context

Evidence Dimension	Number of Orthogonally Addressable Functional Handles
Target Compound Data	3 orthogonal handles: Boc-amine (acid-labile), two ethyl esters (base-hydrolyzable)
Comparator Or Baseline	Diethyl 4-aminoheptanedioate: 1 handle (free amine); 4-(N-Boc-amino)-1,6-heptanedioic acid: 3 handles (Boc-amine, two carboxylic acids, no esters)
Quantified Difference	Target compound retains ethyl ester handles vs. diacid; retains Boc protection vs. unprotected analog
Conditions	Functional group assessment based on vendor technical datasheets (MedChemExpress, XcessBio, CD BioGlyco)

Why This Matters

The combination of an acid-labile Boc group with base-hydrolyzable ethyl esters enables sequential orthogonal deprotection, allowing controlled unveiling of amine and carboxylic acid functionalities at distinct synthetic stages. Neither the unprotected analog (lacks protecting group) nor the diacid analog (lacks ester handles) offers this exact orthogonal sequence.

• [1] CD BioGlyco. n-Boc PEG reagent, t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, Purity 98% Product Page. View Source

Purity Specifications Across Vendors

The target compound is commercially available with purity specifications ranging from 95% to ≥98%. CD BioGlyco offers 98% purity with identity confirmed by NMR [1]. Chemsrc reports ≥98% purity . Multiple vendors including AKSci, Empire Agents, and Leyan supply the compound at 95% purity [2]. The unprotected analog diethyl 4-aminoheptanedioate HCl salt is available at 97% purity from select vendors [3]. Purity specifications directly impact downstream synthetic yield and reproducibility.

Purity

Supporting evidence

Target: ≥98% (NMR confirmed)
vs. unprotected HCl salt: 97%

Supports batch-to-batch reproducibility in multi-step synthetic sequences.

Vendor specifications (CD BioGlyco)

Evidence Dimension	Commercial Purity Specifications
Target Compound Data	95% to ≥98% (NMR-confirmed identity)
Comparator Or Baseline	Diethyl 4-aminoheptanedioate HCl salt: 97%; Diethyl 4-aminoheptanedioate (free base): purity not consistently specified across vendors
Quantified Difference	Target compound available at ≥98% with NMR confirmation; unprotected analog HCl salt available at 97%
Conditions	Vendor technical datasheets (CD BioGlyco, Chemsrc, AKSci, Empire Agents, Leyan, GlycoClick)

Why This Matters

Availability of ≥98% purity with NMR-confirmed identity provides procurement confidence for critical synthetic applications requiring high-purity intermediates. The documented 98% specification supports batch-to-batch reproducibility in multi-step syntheses where impurities can propagate and reduce overall yield.

• [1] CD BioGlyco. n-Boc PEG reagent, t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, Purity 98% Product Page. View Source
• [2] Empire Agents. t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, Purity 95% Product Page. View Source
• [3] CD BioGlyco. Diethyl 4-aminoheptanedioate, HCl salt, Purity 97% Product Page. View Source

t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate: Application Scenarios

PROTAC Linker Synthesis

In PROTAC development, linker design critically influences ternary complex formation and degradation efficiency. t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate provides a branched C₇ scaffold with a central Boc-protected amine and two terminal ethyl esters. The orthogonal protection strategy allows sequential deprotection: the Boc group can be removed under acidic conditions to conjugate an E3 ligase ligand via the central amine, while the ethyl esters can be independently hydrolyzed to carboxylic acids for POI ligand attachment [1]. This orthogonal addressability (Evidence Item 4) is not available in the unprotected analog, which lacks the acid-labile protecting group, nor in the diacid analog, which lacks the ester-to-acid hydrolysis option. The compound's 13 rotatable bonds (Evidence Item 3) provide conformational flexibility beneficial for spanning the distance between E3 ligase and target protein binding sites .

Peptidomimetic Synthesis with Boc Protection

In peptide chemistry and drug development, t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate serves as a versatile branched building block [1]. The Boc-protected amine enables its introduction into peptide backbones or peptidomimetic scaffolds without undesired side reactions, followed by acidic deprotection to reveal the amine for subsequent coupling . The 98% purity specification with NMR-confirmed identity (Evidence Item 5) supports reproducible incorporation into sensitive multi-step sequences. The ethyl esters provide additional sites for orthogonal functionalization distinct from the Boc-protected amine, enabling branched architectures not accessible with linear or unprotected analogs.

Chromatography Method Development

The distinct physicochemical properties of t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate relative to its deprotected counterpart enable method development for monitoring deprotection reactions. The XLogP3-AA value of 2.1 for the target compound versus 0.4 for the unprotected analog (Evidence Item 1) predicts a measurable difference in reversed-phase HPLC retention time [1]. Similarly, the TPSA difference of 90.9 Ų versus 78.6 Ų (Evidence Item 2) influences solid-phase extraction and flash chromatography behavior. These quantitative differences allow analytical chemists to design purification protocols that cleanly separate Boc-protected intermediates from their deprotected amine products, a practical advantage for process development and quality control [1].

Branched Dendron and Polymer Precursor Synthesis

The branched architecture of t-butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, with its central Boc-amine and two ester-terminated arms, makes it a precursor for 1→3 C-branched dendrons [1]. The compound's structural features—three functional handles with orthogonal reactivity, 13 rotatable bonds, and ethyl ester termini—support the construction of branched molecular architectures. Upon Boc deprotection, the central amine can serve as a focal point for further branching, while the ethyl esters can be hydrolyzed or transesterified to tune solubility and conjugation properties. The availability of ≥98% purity material with confirmed identity supports reproducible dendrimer synthesis where precise stoichiometry is critical.

Application

Selection Property

Validation Focus

PROTAC linker synthesis

Orthogonal Boc/ethyl ester deprotection

Sequential deprotection yield and conjugation efficiency

Peptidomimetic synthesis

Boc-protected amine for selective incorporation

Purity-driven reproducibility in multi-step couplings

Chromatography method development

Computed LogP/TPSA difference vs. deprotected analog

RP-HPLC separation method validation

Branched dendron precursor

Three orthogonally addressable handles

Stoichiometry and branching efficiency assessment

• [1] CD BioGlyco. n-Boc PEG reagent, t-Butyl 1,5-di(ethoxycarbonyl)pentan-3-ylcarbamate, Purity 98% Product Page. View Source
• [2] SciencePlus. Convenient Synthesis of 1 → 3 C-Branched Dendrons (Abstract). View Source